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Compound of Interest

Compound Name:
alpha-(2,4-Dichlorophenyl)-1H-

imidazole-1-ethanol

Cat. No.: B194221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Imazalil, a systemic

fungicide, for the post-harvest treatment of citrus fruits. The information compiled here is

intended to guide research and development efforts related to fungal control in citrus.

Imazalil is a widely used fungicide in the citrus industry for controlling post-harvest diseases,

primarily green mold and blue mold, caused by Penicillium digitatum and Penicillium italicum,

respectively[1]. Its systemic nature allows it to penetrate the fruit peel, offering both

preventative and curative action against fungal infections[1][2].

Mechanism of Action
Imazalil's primary mode of action is the inhibition of ergosterol biosynthesis, an essential

component of the fungal cell membrane. Specifically, Imazalil targets the lanosterol 14α-

demethylase enzyme, which is critical for the conversion of lanosterol to ergosterol. This

disruption leads to an accumulation of toxic sterol precursors and a deficiency of ergosterol,

ultimately compromising the integrity and function of the fungal cell membrane and leading to

cell death[1][3][4].
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Imazalil inhibits the 14α-demethylase enzyme in the ergosterol biosynthesis pathway.

Quantitative Data
The efficacy of Imazalil can be quantified by metrics such as the Minimum Inhibitory

Concentration (MIC) and the 50% Effective Concentration (EC50). These values can vary

depending on the fungal species, isolate sensitivity, and environmental factors like pH[3][5].

Table 1: In Vitro Efficacy of Imazalil Against Penicillium Species
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Fungal
Species

Isolate Type EC50 (µg/mL) MIC (µg/mL) Reference

Penicillium

digitatum
Sensitive 0.027 - 0.038 - [6]

Penicillium

digitatum
Low Resistance - - [6]

Penicillium

digitatum

Moderate

Resistance
- - [6]

Penicillium

digitatum
High Resistance - - [6]

Penicillium

italicum
Sensitive 0.005 - 0.050

0.005 - 2 (pH

dependent)
[3][6]

Table 2: In Vivo Efficacy of Imazalil on Valencia and Navel Oranges

Fungal Isolate Fruit Type ER50C (mg/g) ER50P (mg/g) Reference

P. digitatum

(Sensitive)
Valencia 0.29 0.20 [6]

P. digitatum

(Sensitive)
Navel 0.33 0.32 [6]

P. digitatum

(Resistant)
Valencia 1.22 - 4.56 1.00 - 6.62 [6]

P. digitatum

(Resistant)
Navel 1.42 - 1.65 Not Obtained [6]

ER50C: Effective residue level for 50% curative control. ER50P: Effective residue level for 50%

protective control.

Table 3: Recommended Application Concentrations for Post-Harvest Treatment
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Application Method Concentration Range Reference

Fruit Dipping 0.02% - 0.05% (200-500 ppm) [1]

Post-Harvest Spray 0.05% (500 ppm) [1]

Wax Emulsion Integration 0.02% - 0.05% [1]

Experimental Protocols
1. Protocol for Determining EC50 of Imazalil against Penicillium spp.

This protocol is a generalized procedure for determining the concentration of Imazalil that

inhibits fungal growth by 50% in vitro.

Materials:

Imazalil standard

Potato Dextrose Agar (PDA)

Sterile petri dishes

Fungal culture of the target Penicillium species

Sterile distilled water

Spectrophotometer

Incubator

Procedure:

Media Preparation: Prepare a series of PDA plates containing different concentrations of

Imazalil. A stock solution of Imazalil should be prepared in an appropriate solvent and then

serially diluted. A control plate with no Imazalil should also be prepared.

Inoculum Preparation: Prepare a standardized inoculum of the test fungus. This is typically

done by growing the fungus on a PDA plate for a specific period, then flooding the plate with
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sterile distilled water and gently scraping the surface to release the spores. The spore

suspension is then filtered and adjusted to a specific concentration (e.g., 1 x 10^6

spores/mL) using a hemocytometer or spectrophotometer.

Inoculation: Inoculate the center of each Imazalil-amended and control PDA plate with a

small, defined volume of the standardized fungal inoculum.

Incubation: Incubate the plates at an optimal temperature for the fungal species (e.g., 25°C)

for a specified period (e.g., 5-7 days) or until the fungal colony on the control plate has

reached a certain diameter.

Data Collection: Measure the diameter of the fungal colony on each plate.

EC50 Calculation: Calculate the percentage of growth inhibition for each Imazalil

concentration relative to the growth on the control plate. The EC50 value is then determined

by plotting the percentage of inhibition against the logarithm of the Imazalil concentration and

interpolating the concentration that corresponds to 50% inhibition.
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A generalized workflow for determining the in vitro efficacy of an antifungal agent.

2. Protocol for Post-Harvest Application of Imazalil to Citrus Fruit

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b194221?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes a standard dipping method for applying Imazalil to citrus fruit for

efficacy testing. It is recommended that Imazalil be applied within 24 hours of harvesting for

optimal results[7].

Materials:

Freshly harvested citrus fruit

Imazalil formulation (e.g., 500 g/L Emulsifiable Concentrate)

Water

Dipping tank

Drying racks

Procedure:

Solution Preparation: Prepare a dipping solution of the desired Imazalil concentration (e.g.,

500 ppm). For a 500 g/L EC formulation, this would typically involve mixing 100 ml of the

concentrate into 100 L of clean water.

Fruit Treatment: Submerge the citrus fruit in the Imazalil solution for a specified duration,

typically between 30 seconds and 2 minutes[4]. Ensure complete wetting of each fruit.

Drying: Remove the fruit from the dipping solution and allow them to air dry on racks.

Storage and Evaluation: Store the treated fruit under controlled conditions (e.g., specific

temperature and humidity) and evaluate for the incidence and severity of fungal decay over

time compared to untreated control fruit.

Resistance Management
The development of resistance to Imazalil in Penicillium species is a significant concern[5][8].

Resistance can arise from mutations in the target enzyme's gene (CYP51) or overexpression of

the gene[8]. To mitigate the risk of resistance, it is crucial to:

Use Imazalil at the recommended concentrations.
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Alternate or use in combination with fungicides that have different modes of action[2].

Maintain proper hygiene in packinghouses to reduce fungal spore load[7].

By understanding the mechanism of action, utilizing quantitative data for effective concentration

determination, and following standardized protocols, researchers can effectively employ

Imazalil in the study and development of post-harvest treatments for citrus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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